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Compound of Interest

Compound Name: Cyclohexyl cinnamate

Cat. No.: B1588606

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of
cyclohexyl cinnamate, a compound of interest in various industrial and research applications.
The information is compiled to assist researchers, scientists, and professionals in drug
development in understanding its behavior in different solvent systems.

Introduction to Cyclohexyl Cinnamate

Cyclohexyl cinnamate, with the chemical formula C15H1802, is the ester of cinnamic acid
and cyclohexanol. It is recognized for its fruity, peach, and cherry-like aroma.[1] While
extensively used as a flavoring and fragrance agent, its physicochemical properties, particularly
its solubility, are critical for formulation, synthesis, and purification processes in various
scientific disciplines.

Quantitative Solubility Data

The solubility of a compound is a fundamental physical property that dictates its application and
formulation. The following table summarizes the available quantitative and qualitative solubility
data for cyclohexyl cinnamate in various solvents. It is important to note that publicly
available, peer-reviewed studies on the solubility of cyclohexyl cinnamate are limited. The
data presented here is a consolidation of information from chemical databases and supplier
specifications.
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Temperature .
Solvent °C) Solubility Data Type Source

The Good
Water 25 3.393 mg/L Estimated Scents
Company|[2]

FooDBJ3],
. ) Human
Water Not Specified 0.0028 g/L Predicted
Metabolome

Database[4]

PubChem[1],
Alfa

Water Not Specified Insoluble Experimental Chemistry[5],
Parchem[6],
FAO[7][8]

PubChem[1],

Ethanol Not Specified Miscible Experimental
FAO[7][8]

The Good
- ] Scents
Alcohol Not Specified Soluble Experimental
Company|2],

Parchem[6]

Note: "Miscible" indicates that the substances are soluble in each other at all proportions.
"Soluble” suggests a significant degree of dissolution, though the exact limit is not specified.
The predicted and estimated values for water solubility are extremely low, confirming its
hydrophobic nature.

Experimental Protocol for Solubility Determination

While specific experimental protocols for determining the solubility of cyclohexyl cinnamate
were not found in the reviewed literature, a generalized methodology based on standard
laboratory practices is presented below. This workflow can be adapted for the systematic
evaluation of its solubility in various solvents.
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A common and reliable method for determining the solubility of a solid in a liquid is the
isothermal equilibrium method, followed by quantitative analysis of the saturated solution.
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Caption: General workflow for determining the solubility of a solid compound.
Methodology Details:

o Preparation: A series of sealed vials are prepared. A known volume of the selected solvent is
added to each vial. An excess amount of cyclohexyl cinnamate is then added to each vial
to ensure that a saturated solution is formed.

o Equilibration: The vials are placed in a constant temperature environment, such as an
isothermal shaker bath. They are agitated for a prolonged period (typically 24-72 hours) to
ensure that equilibrium is reached between the dissolved and undissolved solute.

» Phase Separation: After equilibration, the samples are centrifuged at the same constant
temperature to separate the undissolved solid from the saturated supernatant.

o Sampling and Analysis: A precise aliquot of the clear supernatant is carefully removed. The
concentration of cyclohexyl cinnamate in the aliquot is then determined using a suitable
analytical technique, such as High-Performance Liquid Chromatography (HPLC), Gas
Chromatography (GC), or UV-Vis Spectroscopy, after appropriate dilution. The solubility is
then expressed in units such as g/L, mg/mL, or mol/L.

Factors Influencing Solubility

The solubility of cyclohexyl cinnamate is influenced by several factors inherent to both the
solute and the solvent:

o Polarity: Cyclohexyl cinnamate is a relatively nonpolar molecule due to the presence of the
cyclohexyl and phenyl groups. This explains its very low solubility in polar solvents like water
and its high solubility in less polar solvents like ethanol.

o Temperature: While specific data is unavailable, the solubility of solids in liquids generally
increases with temperature. This relationship should be experimentally determined for
specific solvent systems.
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e Solvent Properties: The principle of "like dissolves like" is applicable. Solvents with similar
polarity and hydrogen bonding capabilities to cyclohexyl cinnamate are expected to be
more effective.

Conclusion

This guide summarizes the currently available solubility data for cyclohexyl cinnamate. The
compound is characterized by its poor aqueous solubility and high solubility in alcohols like
ethanol. For applications requiring precise solubility data in other solvents, it is recommended
that experimental determinations be carried out using a systematic approach, such as the
isothermal equilibrium method outlined above. Further research into the solubility of this
compound in a wider range of pharmaceutically and industrially relevant solvents would be a
valuable addition to the scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1588606#solubility-of-cyclohexyl-cinnamate-in-
various-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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